Cas no 37105-07-0 (3-Pyridinesulfonamide,6-[[3-(trifluoromethyl)phenyl]amino]-)
37105-07-0 structure
Product Name:3-Pyridinesulfonamide,6-[[3-(trifluoromethyl)phenyl]amino]-
CAS No:37105-07-0
MF:C12H10F3N3O2S
MW:317.286911487579
CID:296632
PubChem ID:902005
Update Time:2025-04-19
3-Pyridinesulfonamide,6-[[3-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinesulfonamide,6-[[3-(trifluoromethyl)phenyl]amino]-
- 6-[[3-(TRIFLUOROMETHYL)PHENYL]AMINO]-3-PYRIDINESULFONAMIDE
- 6-[3-(trifluoromethyl)anilino]pyridine-3-sulfonamide
- 6-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-sulfonamide
- SMR000162112
- MLS000540165
- 6-[3-(trifluoromethyl)anilino]-3-pyridinesulfonamide
- ZUUFZCASOATXJR-UHFFFAOYSA-N
- 37105-07-0
- DTXSID90358547
- CHEMBL1544269
- HMS2292E04
- FT-0620887
- AJ-333/25006234
-
- Inchi: 1S/C12H10F3N3O2S/c13-12(14,15)8-2-1-3-9(6-8)18-11-5-4-10(7-17-11)21(16,19)20/h1-7H,(H,17,18)(H2,16,19,20)
- InChI Key: ZUUFZCASOATXJR-UHFFFAOYSA-N
- SMILES: S(C1=CN=C(C=C1)NC1=CC=CC(C(F)(F)F)=C1)(N)(=O)=O
Computed Properties
- Exact Mass: 317.0447
- Monoisotopic Mass: 317.04458223g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 93.5Ų
Experimental Properties
- Density: 1.502
- Boiling Point: 447.4°C at 760 mmHg
- Flash Point: 224.4°C
- Refractive Index: 1.58
- PSA: 85.08
3-Pyridinesulfonamide,6-[[3-(trifluoromethyl)phenyl]amino]- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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